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Compound of Interest

Compound Name: Sarcosine-13C3

Cat. No.: B15605669 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal procedures for

Sarcosine-13C3, ensuring the safety of laboratory personnel and compliance with

environmental regulations. While Sarcosine-13C3, a stable isotope-labeled compound, is not

classified as a hazardous substance, careful handling and disposal are crucial to mitigate

potential risks, primarily the formation of carcinogenic N-nitrosamines.

Key Safety and Disposal Information
Sarcosine-13C3 shares the same chemical properties as its unlabeled counterpart, sarcosine.

As a stable isotope-labeled compound, it is not radioactive and does not require special

handling in that regard. However, it is crucial to be aware of the following:

N-Nitrosamine Formation: Sarcosine can react with nitrosating agents (e.g., nitrites, nitrous

acid) under acidic conditions to form N-nitrososarcosine, a known animal carcinogen.

Therefore, the primary goal of the disposal procedure is to prevent this reaction.

Incompatible Materials: Avoid mixing Sarcosine-13C3 waste with strong oxidizing agents

and acids.[1][2][3][4]

The following table summarizes the key quantitative data for Sarcosine, which is applicable to

Sarcosine-13C3.
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Property Value Reference

Molecular Formula C3H7NO2 [4]

Molecular Weight 89.09 g/mol [4]

Appearance
White to light yellow crystalline

powder
[4]

Solubility in Water Soluble [4]

Melting Point 208 °C (decomposes) [4]

Incompatibility Strong oxidizing agents, acids [1][2][3]

Primary Hazard
Potential for N-

nitrososarcosine formation
[3]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the safe disposal of Sarcosine-13C3
from a laboratory setting.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled waste container for Sarcosine-13C3 and other

sarcosine-containing waste. The label should include the chemical name and a warning

about the potential for nitrosamine formation.

Crucially, do not mix this waste stream with other chemical waste, especially acidic solutions

or waste containing nitrite salts or other nitrosating agents.

2. Pre-treatment to Inhibit Nitrosamine Formation:

To proactively prevent the formation of N-nitrososarcosine, the waste solution should be treated

with an inhibitor. Ascorbic acid (Vitamin C) is a gentle and effective inhibitor of nitrosation.

For every 1 liter of aqueous Sarcosine-13C3 waste, add approximately 2 grams of ascorbic

acid. Stir gently to dissolve. This will help to scavenge any potential nitrosating agents.
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Maintain a neutral to slightly alkaline pH in the waste container. If necessary, adjust the pH to

be between 7.0 and 9.0 using a suitable base like sodium bicarbonate. Use pH indicator

strips to monitor the pH.

3. Final Disposal:

Once the waste container is full, ensure the cap is securely fastened.

Dispose of the pre-treated Sarcosine-13C3 waste through your institution's chemical waste

disposal program. Although not classified as hazardous, it should be handled by a licensed

professional waste disposal service.

Provide the waste disposal service with a clear description of the container's contents,

including the fact that it contains Sarcosine-13C3 and has been treated with ascorbic acid to

inhibit nitrosamine formation.

Experimental Protocol: Inhibition of Nitrosation in
Sarcosine Waste
This protocol provides a detailed methodology for the pre-treatment of aqueous waste

containing sarcosine to prevent the formation of N-nitrososarcosine.

Objective: To neutralize potential nitrosating agents in a sarcosine-containing aqueous waste

stream using ascorbic acid.

Materials:

Aqueous waste containing Sarcosine-13C3

Ascorbic acid (powder)

Sodium bicarbonate (for pH adjustment, if necessary)

pH indicator strips (with a range covering pH 6-10)

A designated and labeled waste container
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Stir bar and stir plate (optional, for gentle mixing)

Procedure:

Quantify the Waste: Determine the approximate volume of the aqueous Sarcosine-13C3
waste to be treated.

Calculate the Amount of Inhibitor: For each liter of waste, weigh out 2 grams of ascorbic acid.

Add the Inhibitor: Add the calculated amount of ascorbic acid directly to the waste container.

Ensure Dissolution: Gently agitate the container to ensure the ascorbic acid fully dissolves. A

magnetic stir bar and stir plate can be used for this purpose on a low setting.

Measure the pH: Dip a pH indicator strip into the waste solution and compare the color to the

provided chart to determine the pH.

Adjust pH (if necessary): If the pH is below 7.0, add small portions of sodium bicarbonate

and stir until the pH is within the 7.0-9.0 range. Re-check the pH after each addition.

Seal and Store for Disposal: Once the treatment is complete, securely cap the waste

container and store it in a designated area awaiting pickup by the chemical waste disposal

service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Sarcosine-13C3.
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Caption: Sarcosine-13C3 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

